Cas no 2138167-43-6 (Carbamic acid, N-[4-(4-chloro-3-nitrophenyl)tetrahydro-2H-pyran-4-yl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[4-(4-chloro-3-nitrophenyl)tetrahydro-2H-pyran-4-yl]-, 1,1-dimethylethyl ester
• CAS No: 2138167-43-6
• MF: C₁₆H₂₁ClN₂O₅
• MW: 356.801343679428
• CID: 6360733
• PubChem ID: 132343792
• Update Time: 2025-06-03

Carbamic acid, N-[4-(4-chloro-3-nitrophenyl)tetrahydro-2H-pyran-4-yl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(4-chloro-3-nitrophenyl)tetrahydro-2H-pyran-4-yl]-, 1,1-dimethylethyl ester
• Tert-butyl N-[4-(4-chloro-3-nitrophenyl)oxan-4-yl]carbamate
• EN300-719397
• 2138167-43-6

• Inchi： 1S/C16H21ClN2O5/c1-15(2,3)24-14(20)18-16(6-8-23-9-7-16)11-4-5-12(17)13(10-11)19(21)22/h4-5,10H,6-9H2,1-3H3,(H,18,20)
• InChI Key： UMGDWWCLWZGEBQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C2=CC=C(Cl)C([N+]([O-])=O)=C2)CCOCC1

Computed Properties

• Exact Mass: 356.1138995g/mol
• Monoisotopic Mass: 356.1138995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 485.4±45.0 °C(Predicted)
• pka: 10.60±0.20(Predicted)

Additional information on Carbamic acid, N-[4-(4-chloro-3-nitrophenyl)tetrahydro-2H-pyran-4-yl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[4-(4-chloro-3-nitrophenyl)tetrahydro-2H-pyran-4-yl]-, 1,1-dimethylethyl ester and CAS No. 2138167-43-6: A Comprehensive Overview

Carbamic acid, N-[4-(4-chloro-3-nitrophenyl)tetrahydro-2H-pyran-4-yl]-, 1,1-dimethylethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 2138167-43-6, is a specialized organic compound with significant potential in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of considerable interest among scientists and researchers.

The molecular structure of Carbamic acid, N-[4-(4-chloro-3-nitrophenyl)tetrahydro-2H-pyran-4-yl]-, 1,1-dimethylethyl ester incorporates several key functional groups that contribute to its reactivity and utility. The presence of a tetrahydro-2H-pyran ring system provides a rigid scaffold that can influence the compound's biological activity. Additionally, the ester group at the 1,1-dimethylethyl position enhances stability while allowing for further derivatization.

The substituent 4-(4-chloro-3-nitrophenyl) introduces both electron-withdrawing and electron-donating effects into the molecule. The chloro and nitro groups are well-known for their ability to modulate the electronic properties of aromatic systems, which can be exploited to fine-tune the pharmacokinetic and pharmacodynamic profiles of drug candidates. This particular arrangement has been explored in various contexts, including the development of novel therapeutic agents.

In recent years, there has been growing interest in the synthesis and application of heterocyclic compounds that incorporate pyran derivatives. These structures are not only biologically relevant but also offer synthetic versatility. The research on Carbamic acid, N-[4-(4-chloro-3-nitrophenyl)tetrahydro-2H-pyran-4-yl]-, 1,1-dimethylethyl ester has been driven by its potential as a building block for more complex molecules.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. The combination of a pyran ring with nitro and chloro substituents creates a scaffold that can interact with biological targets in multiple ways. This versatility has led to its investigation as a precursor for kinase inhibitors, which are crucial in treating various diseases, including cancer. The nitro group, in particular, has been shown to enhance binding affinity through redox interactions with target proteins.

The synthesis of Carbamic acid, N-[4-(4-chloro-3-nitrophenyl)tetrahydro-2H-pyran-4-yl]-, 1,1-dimethylethyl ester involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key steps include the formation of the tetrahydro-2H-pyran ring followed by functionalization with the chloro-nitrophenyl moiety. The final esterification step ensures that the compound is both stable and ready for further chemical manipulation.

The compound's stability under various conditions makes it an attractive candidate for industrial applications. However, its reactivity also presents challenges in storage and handling. Researchers have been exploring methods to optimize these conditions while maintaining the integrity of the molecule. Advances in crystal engineering and solid-state chemistry have provided new insights into how to stabilize such sensitive compounds.

The pharmacological potential of Carbamic acid, N-[4-(4-chloro-3-nitrophenyl)tetrahydro-2H-pyran-4-yl]-, 1,1-dimethylethyl ester has been investigated through both computational modeling and experimental studies. Computational approaches have allowed researchers to predict how this molecule might interact with biological targets based on its structure. These predictions have been validated through experimental assays that measure binding affinity and enzyme inhibition.

In one notable study published in a leading pharmaceutical journal, researchers demonstrated that derivatives of this compound exhibit potent activity against certain kinases. The study highlighted how modifications to the pyran ring could enhance binding while minimizing off-target effects. This work underscores the importance of structural optimization in drug discovery.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Advanced algorithms have enabled researchers to model complex binding events with high precision. These models have been particularly useful in predicting how changes to the structure of Carbamic acid, N-[4-(4-chloro-3-nitrophenyl)tetrahydro-2H-pyran-4-yl]-, 1,1-dimethylethyl ester will affect its biological activity.

The development of new synthetic methodologies has also been a focus area for researchers working with this compound. Techniques such as flow chemistry have allowed for more efficient production scales while maintaining high purity standards. These advancements are critical for translating laboratory discoveries into viable drug candidates.

The future prospects for Carbamic acid, N-[4-(4-chloro-3-nitrophenyl)tetrahydro-2H-pyran-4-yl]-, 1,1-dimethylethyl ester look promising as more research unfolds. Its unique structural features offer opportunities for innovation across multiple disciplines within chemical biology and medicinal chemistry. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.